3-bromo-1-(difluoromethyl)-1H-indazole
Overview
Description
3-bromo-1-(difluoromethyl)-1H-indazole, also known as 3-Br-1-(difluoromethyl)-1H-indazole, is a synthetic organic compound with a wide range of applications in scientific research and laboratory experiments. It is a member of the indazole family, which is a class of heterocyclic compounds containing a five-membered ring structure consisting of two nitrogen atoms and three carbon atoms. 3-Br-1-(difluoromethyl)-1H-indazole has been studied for its potential applications in medicinal chemistry, materials science, and biochemistry.
Scientific Research Applications
3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole has a wide range of applications in scientific research. It has been studied for its potential applications in medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole has been used as a building block in the synthesis of novel compounds with potential therapeutic applications. In materials science, 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole has been used to synthesize polymers with interesting properties. In biochemistry, 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole has been used as a substrate for the synthesis of novel enzymes.
Mechanism of Action
The mechanism of action of 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole is not fully understood. However, it is believed that the compound is involved in the formation of covalent bonds between molecules and may also act as a catalyst in certain reactions. It has also been suggested that 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole may be involved in the formation of hydrogen bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole are not well understood. However, it is believed that the compound may have a variety of effects on the body, including anti-inflammatory, anti-bacterial, and anti-viral properties. It has also been suggested that 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole may have an effect on the immune system and may be useful in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole in laboratory experiments is its ease of synthesis. It is relatively easy to synthesize 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole and the yields are usually high. However, one of the main limitations of using 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole in laboratory experiments is the lack of knowledge about its mechanism of action. The exact mechanism of action of 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole is still not fully understood, which can make it difficult to interpret the results of certain experiments.
Future Directions
There are many potential future directions for research on 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole. These include further exploration of its mechanism of action, further investigation of its biochemical and physiological effects, and further research into its potential applications in medicinal chemistry, materials science, and biochemistry. Additionally, further research into the synthesis of 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole may be beneficial in order to improve the yields and make the synthesis process more efficient. Finally, further research into the potential toxicity of 3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole may be necessary in order to ensure that the compound is safe to use in laboratory experiments.
Synthesis Methods
3-bromo-1-(difluoromethyl)-1H-indazole(difluoromethyl)-1H-indazole can be synthesized through a variety of methods. One of the most common methods is the nucleophilic aromatic substitution of 3-bromo-1H-indazole with difluoromethylmagnesium bromide. This reaction produces the desired product in high yields and is relatively easy to perform. Other synthesis methods include the reaction of 3-bromo-1H-indazole with a difluoromethyl sulfonyl chloride, the reaction of 3-bromo-1H-indazole with a difluoromethyl amine, and the reaction of 3-bromo-1H-indazole with a difluoromethyl sulfonamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-(difluoromethyl)-1H-indazole involves the bromination of 1-(difluoromethyl)-1H-indazole using N-bromosuccinimide (NBS) as the brominating agent.", "Starting Materials": [ "1-(difluoromethyl)-1H-indazole", "N-bromosuccinimide (NBS)", "Acetonitrile", "Diethyl ether", "Sodium bicarbonate (NaHCO3)", "Anhydrous magnesium sulfate (MgSO4)" ], "Reaction": [ "To a solution of 1-(difluoromethyl)-1H-indazole in acetonitrile, N-bromosuccinimide (NBS) is added slowly with stirring at room temperature.", "The reaction mixture is stirred for several hours until the reaction is complete.", "The reaction mixture is then poured into a mixture of diethyl ether and water.", "The organic layer is separated and washed with water and brine.", "The organic layer is dried over anhydrous magnesium sulfate (MgSO4) and concentrated under reduced pressure.", "The crude product is purified by column chromatography using a mixture of diethyl ether and hexanes as the eluent to afford 3-bromo-1-(difluoromethyl)-1H-indazole as a white solid." ] } | |
CAS RN |
2768326-60-7 |
Product Name |
3-bromo-1-(difluoromethyl)-1H-indazole |
Molecular Formula |
C8H5BrF2N2 |
Molecular Weight |
247 |
Purity |
95 |
Origin of Product |
United States |
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